1-(2-Ethylphenyl)-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(2-ethylphenyl)-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C23H25N3O/c1-4-17-9-5-7-11-20(17)25-15-18(13-22(25)27)23-24-19-10-6-8-12-21(19)26(23)14-16(2)3/h5-12,18H,2,4,13-15H2,1,3H3
• InChI Key: KGWIFDJLPLEHJC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1N2CC(CC2=O)C3=NC4=CC=CC=C4N3CC(=C)C
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol
• CAS No.: 876723-93-2

Description

1-(2-Ethylphenyl)-4-[1-(2-methylprop-2-enyl)benzimidazol-2-yl]pyrrolidin-2-one, also known as EPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. EPP belongs to the class of pyrrolidin-2-ones and benzimidazoles, which are known for their biological activities.

Scientific Research Applications

Structural and Chemical Characterization

• Crystal Structure Analysis : Research on related compounds such as Dabigatran etexilate tetrahydrate provides insights into the crystal structure, revealing how benzene and pyridine rings form dihedral angles with the benzimidazole mean plane, which could be relevant for understanding the structural features of similar compounds (Hong-qiang Liu et al., 2012).
• Synthesis and Characterization : Studies on novel benzothiazole containing derivatives, which share structural motifs with benzimidazole derivatives, highlight methodologies for synthesizing poly-functionalized tri-heterocyclic derivatives, potentially applicable to the compound (Manoj N. Bhoi et al., 2016).

Biological Evaluation

• Antiviral Properties : Research on 1-[2-(Diarylmethoxy)ethyl]-2-methyl-5-nitroimidazoles, a family of HIV-1 non-nucleoside reverse transcriptase inhibitors, underscores the potential antiviral capabilities of structurally similar benzimidazole derivatives (G. De Martino et al., 2005).
• Antimicrobial and Antioxidant Activities : The synthesis and evaluation of novel pyrrole derivatives, aiming to develop new calcium channel blockers, also touch on their minimal phytotoxicity and biological activity, hinting at the broader applicability of compounds with pyrrolidine elements for antimicrobial and antioxidant uses (B. Ivan et al., 2021).

Potential Therapeutic Applications

• Anticancer Properties : Research on ruthenium(II) arene complexes with benzimidazole ligands explores their cytotoxic activity against cancer cell lines, suggesting the therapeutic potential of benzimidazole derivatives in cancer treatment (Marta Martínez-Alonso et al., 2014).

Synthetic Methodologies

• Microwave-Assisted Synthesis : The one-pot, three-component microwave-assisted synthesis of benzothiazole derivatives exemplifies innovative approaches to efficiently generate compounds with complex structures, which could be relevant for synthesizing related compounds (Manoj N. Bhoi et al., 2016).